5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(furan-2-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H23N5O3S/c30-23-21(33-24-25-22(26-29(23)24)19-9-5-15-32-19)20(18-8-4-14-31-18)28-12-10-27(11-13-28)16-17-6-2-1-3-7-17/h1-9,14-15,20,30H,10-13,16H2
• InChI Key: AZIRVGCBHLKGQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(C3=CC=CO3)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C24H23N5O3S
• Molecular Weight: 461.5 g/mol

Description

5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C24H23N5O3S and its molecular weight is 461.54. The purity is usually 95%.
BenchChem offers high-quality 5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Compounds related to the mentioned chemical structure have been synthesized and evaluated for their biological activities. For instance, derivatives of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and thiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones have been synthesized and studied for their antibacterial and antifungal activities. These studies reveal the potential of such compounds in developing new therapeutic agents with specific antimicrobial properties (G. K. Patel et al., 2015), (B. Tozkoparan et al., 1999).

Electrochemical and Electrochromic Properties

The electrochemical and electrochromic properties of thiazolo[5,4-d]thiazole-containing copolymers have been explored, indicating potential applications in electrochromic devices. These studies demonstrate how modifications to the chemical structure can impact the material's optical properties and its suitability for technological applications (Hava Akpinar et al., 2013).

Antimicrobial Agents

A variety of thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial activities. These studies highlight the broad spectrum of microbial resistance that such compounds can address, further emphasizing the importance of structural diversity in drug discovery (Divyesh Patel et al., 2012).

Anti-inflammatory and Analgesic Activities

Certain thiazolo[3,2-b]-1,2,4-triazole derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, showing promising results that could lead to new treatments for inflammation and pain management (B. Tozkoparan et al., 2001).